5-fluoro-3-methyl-N-(5-methyl-4,5,6,7-tetrahydro-2,1-benzisoxazol-3-yl)-1-benzofuran-2-carboxamide

• Molecular Formula: C18H17FN2O3
• Molecular Weight: 328.3 g/mol
• IUPAC Name: 5-fluoro-3-methyl-N-(5-methyl-4,5,6,7-tetrahydro-2,1-benzoxazol-3-yl)-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C18H17FN2O3/c1-9-3-5-14-13(7-9)18(24-21-14)20-17(22)16-10(2)12-8-11(19)4-6-15(12)23-16/h4,6,8-9H,3,5,7H2,1-2H3,(H,20,22)
• InChI Key: BSEVOOVBUXZKRW-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC2=NOC(=C2C1)NC(=O)C3=C(C4=C(O3)C=CC(=C4)F)C

Description

• This compound is a complex heterocyclic molecule with a fused benzofuran and benzisoxazole ring system. Its chemical formula is C₁₈H₁₈FN₃O₃.
• The compound contains a fluorine atom (5-fluoro), a methyl group (3-methyl), and a carboxamide functional group.
• The benzofuran and benzisoxazole rings contribute to its unique structure and potential biological activity.

Preparation Methods

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Industrial Production:

Chemical Reactions Analysis

Common Reagents and Conditions:

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Scientific Research Applications

Chemistry: Investigate its reactivity, stereochemistry, and synthetic applications.

Biology and Medicine: Explore its potential as a drug candidate (e.g., anticancer, antimicrobial, or anti-inflammatory properties).

Industry: Assess its use in materials science (e.g., polymers, liquid crystals).

Mechanism of Action

• The compound’s mechanism of action depends on its specific targets.
• It may interact with cellular receptors, enzymes, or other biomolecules.
• Further research is needed to elucidate its precise mode of action.

Comparison with Similar Compounds

Similar Compounds:

Remember that this compound’s biological activity and applications warrant further investigation, and ongoing research may reveal additional insights